Cas no 384367-10-6 (4-Chloro-7,8-dimethoxy-5H-pyrimido5,4-bindole)

• Product Name: 4-Chloro-7,8-dimethoxy-5H-pyrimido5,4-bindole
• CAS No: 384367-10-6
• MF: C₁₂H₁₀ClN₃O₂
• MW: 263.679701328278
• MDL: MFCD03284663
• CID: 3140891
• PubChem ID: 5424409
• Update Time: 2025-10-29

4-Chloro-7,8-dimethoxy-5H-pyrimido5,4-bindole Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-7,8-dimethoxy-5H-pyrimido[5,4-b]indole
• ALBB-007700
• VS-03739
• SMR000212519
• MLS000588873
• BDBM87277
• CS-0314830
• cid_5424409
• HMS2538P10
• STK504722
• CHEMBL1500143
• 384367-10-6
• BBL013296
• 4-chloro-7,8-dimethoxy-5H-pyrimid[5,4-b]indole
• 4-chloranyl-7,8-dimethoxy-5H-pyrimido[5,4-b]indole
• H24685
• MFCD03284663
• AKOS005171687
• 4-Chloro-7,8-dimethoxy-5H-pyrimido5,4-bindole

• MDL： MFCD03284663
• Inchi： 1S/C12H10ClN3O2/c1-17-8-3-6-7(4-9(8)18-2)16-11-10(6)14-5-15-12(11)13/h3-5,16H,1-2H3
• InChI Key： ZYTJYVLZFZPVOG-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C3C=C(C(=CC=3N2)OC)OC)N=CN=1

Computed Properties

• Exact Mass: 263.0461543Da
• Monoisotopic Mass: 263.0461543Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 60Ų

Additional information on 4-Chloro-7,8-dimethoxy-5H-pyrimido5,4-bindole

Comprehensive Overview of 4-Chloro-7,8-dimethoxy-5H-pyrimido[5,4-b]indole (CAS No. 384367-10-6)

4-Chloro-7,8-dimethoxy-5H-pyrimido[5,4-b]indole is a heterocyclic compound with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrimidoindole core, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting kinase inhibitors and GPCR modulators, which are hot topics in modern medicinal chemistry.

The compound's CAS No. 384367-10-6 is frequently searched in scientific databases, reflecting its growing relevance. Recent studies highlight its role in developing anticancer agents and neuroprotective compounds, aligning with current trends in precision medicine. Its chloro and dimethoxy substituents enhance its reactivity, enabling diverse derivatization strategies—a key focus for chemists exploring structure-activity relationships (SAR).

In the context of green chemistry, 4-Chloro-7,8-dimethoxy-5H-pyrimido[5,4-b]indole has garnered attention for its potential in sustainable synthesis routes. Laboratories are optimizing catalytic methods to reduce waste, addressing the demand for eco-friendly protocols. This aligns with industry shifts toward green solvents and atom-efficient reactions, frequently queried in academic and industrial forums.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing this compound, as purity is paramount for biological testing. Users often search for "synthetic protocols for pyrimidoindoles" or "CAS 384367-10-6 solubility," underscoring the need for detailed technical data. Suppliers now emphasize high-purity grades to meet rigorous research standards.

Beyond pharmaceuticals, this compound's agrochemical potential is being explored, particularly in designing crop protection agents. Its structural motifs resemble those of known herbicides and fungicides, making it a candidate for next-generation solutions. This dual applicability in human health and agriculture amplifies its commercial appeal.

Future directions include computational studies (molecular docking and QSAR modeling) to predict its interactions with biological targets. Such approaches, combined with high-throughput screening, could accelerate its adoption in drug pipelines. As interest in rare heterocycles grows, 384367-10-6 exemplifies how niche compounds can drive innovation across disciplines.